Cas no 75230-50-1 (N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide)

• Product Name: N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide
• CAS No: 75230-50-1
• MF: C₁₅H₁₅ClN₂O₂S
• MW: 322.809801340103
• MDL: MFCD01114440
• CID: 4656005
• PubChem ID: 9651684
• Update Time: 2025-10-30

N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide
• N'-(1-(4-Chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide
• STL418160
• N'-[(1E)-1-(4-chlorophenyl)ethylidene]-4-methylbenzene-1-sulfonohydrazide
• N'-[(1E)-1-(4-chlorophenyl)ethylidene]-4-methylbenzenesulfonohydrazide
• N-[(E)-1-(4-chlorophenyl)ethylideneamino]-4-methylbenzenesulfonamide
• 75230-50-1
• AKOS003873177
• AS-71798

• MDL： MFCD01114440
• Inchi： 1S/C15H15ClN2O2S/c1-11-3-9-15(10-4-11)21(19,20)18-17-12(2)13-5-7-14(16)8-6-13/h3-10,18H,1-2H3/b17-12+
• InChI Key： LXTKFUSDWSCUJN-SFQUDFHCSA-N
• SMILES： ClC1C=CC(=CC=1)/C(/C)=N/NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 322.0542766g/mol
• Monoisotopic Mass: 322.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.9

Additional information on N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide

Introduction to N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide (CAS No. 75230-50-1)

N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide, identified by its CAS number 75230-50-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of extensive study in medicinal chemistry.

The molecular structure of N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide incorporates several key functional groups that contribute to its unique chemical behavior. The presence of a 4-chlorophenyl substituent and a hydrazide moiety suggests potential interactions with biological targets, which are often explored in the development of new therapeutic agents. The 4-methylbenzenesulfonohydrazide part of the molecule adds another layer of complexity, enabling diverse chemical reactions and modifications that can be tailored for specific applications.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate sulfonamide and hydrazide functionalities. These groups are known to enhance the binding affinity and selectivity of molecules towards biological targets, making them valuable in drug design. N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide is no exception, and its structural features make it a promising candidate for further investigation.

One of the most compelling aspects of N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide is its potential application in the development of novel pharmaceuticals. Researchers have been exploring its derivatives as intermediates in the synthesis of more complex molecules with enhanced pharmacological activity. The compound's ability to undergo various chemical transformations, such as condensation, cyclization, and functional group modifications, makes it a versatile building block in organic synthesis.

The pharmacological profile of N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide has been studied in several contexts. Initial investigations have suggested that this compound may exhibit properties relevant to anti-inflammatory, antimicrobial, and anticancer applications. These findings are particularly exciting given the increasing demand for innovative therapeutic strategies to combat various diseases. The compound's interaction with biological targets such as enzymes and receptors has been a focal point of research, with the aim of identifying new drug candidates.

The synthesis of N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, has enabled researchers to access complex derivatives with improved properties. These synthetic advancements have not only facilitated the production of N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide but also opened up new avenues for its further exploration.

In addition to its pharmaceutical potential, N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide has shown promise in other areas of research. Its unique chemical structure makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with metal ions. These complexes have applications in catalysis, material science, and even as sensors for detecting environmental pollutants. The versatility of this compound underscores its importance beyond just pharmaceutical applications.

The latest research on N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide has highlighted its role in developing new methodologies for drug discovery. High-throughput screening techniques combined with computational modeling have allowed researchers to rapidly assess the biological activity of this compound and its derivatives. These approaches have led to the identification of novel lead compounds that are being further optimized for clinical use.

The future prospects for N-(1-(4-chlorophenyl)ethylidene)-4-methylbenzenesulfonohydrazide are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of biological systems continues to grow, so does the potential for this compound to make significant contributions to medicine and science. The combination of its structural features and pharmacological properties positions it as a valuable asset in the ongoing quest for innovative treatments.